Cas no 112810-02-3 (Methyl 2-Propan-2-ylsulfonylacetate)

• Product name: Methyl 2-Propan-2-ylsulfonylacetate
• CAS No: 112810-02-3
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 4572311
• PubChem ID: 21245338

Methyl 2-Propan-2-ylsulfonylacetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-PROPAN-2-YLSULFONYLACETATE
• methyl 2-(propane-2-sulfonyl)acetate
• Methyl 2-Propan-2-ylsulfonylacetate

• Inchi： 1S/C6H12O4S/c1-5(2)11(8,9)4-6(7)10-3/h5H,4H2,1-3H3
• InChI Key： ZKWMTNKWNHSIHO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Methyl 2-Propan-2-ylsulfonylacetate

Methyl 2-Propan-2-ylsulfonylacetate (CAS No. 112810-02-3): A Comprehensive Overview in Modern Chemical Research

Methyl 2-Propan-2-ylsulfonylacetate, identified by its Chemical Abstracts Service (CAS) number CAS No. 112810-02-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique sulfonylacetate moiety, has garnered attention due to its versatile applications and potential in the development of novel therapeutic agents.

The structural framework of Methyl 2-Propan-2-ylsulfonylacetate consists of a propyl group attached to a sulfonyl group, which is further linked to an acetate moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the sulfonyl group enhances the reactivity of the molecule, allowing for further functionalization and modification, which is crucial in drug discovery processes.

In recent years, Methyl 2-Propan-2-ylsulfonylacetate has been explored for its potential role in the synthesis of bioactive compounds. Researchers have leveraged its structural features to develop new derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in creating molecules with anti-inflammatory and analgesic effects. These findings highlight the compound's significance as a building block in medicinal chemistry.

The compound's reactivity also makes it a valuable tool in organic synthesis. The sulfonyl group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, enabling the construction of complex molecular architectures. This flexibility has been exploited in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.

Advances in computational chemistry have further enhanced the understanding of Methyl 2-Propan-2-ylsulfonylacetate's behavior. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These computational approaches complement experimental techniques, offering a holistic view of the compound's potential applications.

One notable area where Methyl 2-Propan-2-ylsulfonylacetate has shown promise is in the development of agrochemicals. Sulfonyl-containing compounds are widely used as herbicides and pesticides due to their efficacy and selectivity. The incorporation of this moiety into agrochemical formulations has led to the creation of novel products that offer improved performance and environmental safety.

The synthesis of Methyl 2-Propan-2-ylsulfonylacetate itself is an intriguing aspect of chemical research. Various synthetic routes have been developed, each with its own advantages and limitations. Recent innovations in synthetic methodologies have improved yield and purity, making the compound more accessible for industrial applications. These advancements underscore the importance of continuous research and development in optimizing synthetic processes.

In conclusion, Methyl 2-Propan-2-ylsulfonylacetate (CAS No. 112810-02-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry, while its biological activity positions it as a promising candidate for drug development. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.